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Compound of Interest

Compound Name: Davelizomib

Cat. No.: B12390117

Davelizomib Experiments: Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals interpret
unexpected results in experiments involving Davelizomib.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for Davelizomib?

Al: Davelizomib is a proteasome inhibitor.[1][2] It functions by reversibly inhibiting the
chymotrypsin-like activity of the 26S proteasome, a large protein complex responsible for
degrading ubiquitinated proteins. This inhibition leads to the accumulation of proteins that are
normally targeted for degradation, which can induce cell cycle arrest and apoptosis in cancer

cells.
Q2: What are the known downstream signaling pathways affected by Davelizomib?

A2: By inhibiting the proteasome, Davelizomib affects multiple intracellular signaling pathways.
A primary consequence is the stabilization of IkB, an inhibitor of the NF-kB transcription factor.
This prevents NF-kB activation, a pathway often dysregulated in cancer to promote cell
survival. Additionally, the accumulation of pro-apoptotic proteins, such as p53 and Bax, can
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trigger the intrinsic apoptotic pathway. The disruption of protein homeostasis also leads to
endoplasmic reticulum (ER) stress and the unfolded protein response (UPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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